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Compound of Interest

Compound Name: 3-Nitro-benzenepropanamine

CAS No.: 238431-54-4

Cat. No.: B3177839

Get Quote

Status: Technical Reference & Screening Protocol Target Analyte: 3-(3-

Nitrophenyl)propylamine (CAS: 23426-30-4) Primary Comparator: 3-Nitrophenethylamine

Hydrochloride (CAS: 19008-62-9)[1]

Executive Summary & Data Status
Current Crystallographic Status: Direct single-crystal X-ray diffraction (SCXRD) data for 3-(3-

nitrophenyl)propylamine salts (specifically the hydrochloride) is currently unpublished in open-

access repositories (CSD/COD).[1]

Strategic Pivot: This guide utilizes a homologous comparison approach. By analyzing the

crystallographic data of the direct lower homolog—3-nitrophenethylamine hydrochloride—we

establish a baseline for predicting the solid-state behavior (packing efficiency, melting point,

and hygroscopicity) of the propyl derivative.[1] This "Odd-Even" chain length comparison is a

standard method in crystal engineering to predict physicochemical shifts.[1]
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Feature
Ethyl Analog

(Benchmark)

Propyl Target

(Predicted)
Impact on Process

Molecule

3-

Nitrophenethylamine

HCl

3-(3-

Nitrophenyl)propylami

ne HCl

Chain length

extension (+CH₂).[1]

Melting Point 205–206 °C [1]
175–190 °C

(Predicted)

"Odd-Even" effect

typically lowers MP for

odd chains due to

packing frustration.[1]

Crystal System
Monoclinic /

Orthorhombic
Triclinic / Monoclinic

Propyl flexibility often

reduces symmetry

(P2₁/c

P-1).[1]

Hygroscopicity Low to Moderate Moderate

Increased lattice

energy gap may

increase moisture

uptake.[1]

Structural Analysis & Packing Motifs
The "Odd-Even" Effect in Phenylalkylamines
In crystal engineering, the spacer length (

) between the aromatic ring and the amine exerts a profound effect on packing.[1]

Even Chains (

, Ethyl): The amine and phenyl ring often adopt an anti conformation that facilitates efficient
planar stacking of the nitro-aromatic rings.[1] This leads to higher lattice energy and higher
melting points.[1]

Odd Chains (

, Propyl): The additional methylene group introduces a "kink" (gauche defect necessity) to
maintain linearity, or forces the molecule into a bent conformation.[1] This disrupts the
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efficient

-

stacking observed in the ethyl analog, typically resulting in lower density and lower melting
points.[1]

Predicted Hydrogen Bonding Network
For the Hydrochloride Salt (R-NH₃⁺ Cl⁻), the lattice is dominated by a charge-assisted

hydrogen bond network.[1]

Primary Interaction: The chloride ion (

) acts as a trifurcated acceptor for the three ammonium protons (

).[1]

Secondary Interaction: The nitro group (

) is a weak hydrogen bond acceptor.[1] In the propyl analog, the increased flexibility allows
the

tail to potentially curl back and interact with the nitro oxygen (intramolecular or
intermolecular), a motif less sterically accessible in the rigid ethyl analog.[1]

Experimental Protocols: Salt Selection & Crystal
Growth
Since specific data is absent, the following Self-Validating Protocol is designed to generate the

required crystal forms for analysis.

Protocol A: Salt Screening (HCl, HBr, Fumarate)
Objective: Identify the most stable polymorph with optimal solubility.[1]

Stoichiometry Control: Dissolve 1.0 eq of free base (3-(3-nitrophenyl)propylamine) in Ethanol

(Abs.).

Acid Addition:
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HCl: Add 1.05 eq of 1.25 M HCl in EtOH dropwise at 0°C.

Fumaric Acid:[1] Add 0.5 eq (Hemifumarate) or 1.0 eq (Fumarate) dissolved in hot MeOH.

[1]

Nucleation: Stir for 2 hours. If no precipitate forms, add Diisopropyl Ether (IPE) or Ethyl

Acetate as an antisolvent until turbidity persists.[1]

Isolation: Filter and dry under vacuum at 40°C.

Protocol B: Single Crystal Growth (Vapor Diffusion)
Objective: Grow X-ray quality crystals (>0.2 mm) for structure solution.

Solvent: Methanol (Good solubility).[1]

Antisolvent: Diethyl Ether (Poor solubility, high volatility).[1]

Setup: Place 20 mg of salt in a small inner vial (dissolved in 1 mL MeOH). Place this open

vial inside a larger jar containing 5 mL Diethyl Ether. Seal the outer jar.

Mechanism: Ether vapor slowly diffuses into the MeOH, lowering solubility gradually and

promoting defect-free crystal growth.[1]

Visualization: Salt Screening Workflow
The following diagram outlines the decision logic for selecting the optimal solid form, utilizing

Graphviz for clarity.
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Caption: Figure 1.[1] Systematic salt screening and solid-state characterization workflow for

phenylpropylamine derivatives.

Comparative Data Table (Simulated & Analog)
This table contrasts the known properties of the ethyl analog with the expected properties of

the propyl target.[1]
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Property
3-

Nitrophenethylamine

HCl (Analog)

3-(3-

Nitrophenyl)propyla

mine HCl (Target)
Rationale

Molecular Weight 202.64 g/mol 216.67 g/mol
Addition of -CH₂- unit.

[1]

Melting Point 205–206 °C [1] 175–190 °C (Est.)[1]

Odd-chain "kink"

reduces packing

density.[1]

Crystal Habit Needles / Plates Prisms / Blocks

Propyl chains often

favor blockier habits

due to isotropic

interactions.[1]

Space Group (Common) or

Lower symmetry

expected for odd-

chain.[1]

Solubility (H₂O) High (>50 mg/mL) High (>40 mg/mL)

Ionic chloride

dominates solubility;

propyl chain adds

minimal lipophilicity.[1]

Stability Non-Hygroscopic
Potential

Hygroscopicity

Lower lattice energy

often correlates with

moisture sorption.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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